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Abstract
Reactive Red 4, a monochlorotriazine azo dye also known by synonyms such as Cibacron

Brilliant Red 3B-A and Procion Brilliant Red H-3B, is a versatile tool in various scientific

disciplines.[1][2][3][4] Its utility spans from textile dyeing to sophisticated biochemical

applications, including enzyme inhibition and affinity chromatography.[3][5] A fundamental

understanding of its solubility is paramount for its effective application. This technical guide

provides a comprehensive overview of the aqueous solubility of Reactive Red 4, collates

available quantitative data, and presents logical workflows for its common applications. While

specific experimental protocols for solubility determination of Reactive Red 4 are not readily

available in the public domain, this guide furnishes a foundational understanding based on

existing data and general principles for reactive dyes.

Physicochemical Properties
Reactive Red 4 is characterized as a deep red or dark purplish-red powder.[2][3][5][6] Its

molecular structure, containing multiple sulfonate groups, renders the molecule soluble in

aqueous solutions.[3]
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The solubility of Reactive Red 4 in water is a critical parameter for preparing stock solutions

and experimental buffers. While detailed studies on its solubility in various buffers are not

extensively documented, its solubility in water has been reported.

Quantitative Solubility Data
Solvent Temperature (°C) Solubility

Water 25 50 g/L[6]

Water Not Specified Soluble (partly)[1]

Water Not Specified Soluble[2][3][5]

Factors Influencing Solubility of Reactive Dyes
The solubility of reactive dyes like Reactive Red 4 can be influenced by several factors:

Temperature: Generally, solubility increases with temperature. Hot water can be used to

accelerate the dissolution of reactive dyes.[7]

Electrolytes: The presence of salts, such as sodium chloride or sodium sulfate, which are

often used in dyeing processes, can decrease the solubility of reactive dyes.[7]

pH: The pH of the solution can affect the ionization state of the dye molecule, which in turn

can influence its solubility.

Additives: Urea is known to have a solubilizing effect on reactive dyes.[7]

Experimental Applications & Workflows
Reactive Red 4's ability to interact with proteins makes it a valuable tool in biochemical

research.

Enzyme Inhibition Studies
Reactive Red 4 is known to act as an inhibitor for several enzymes, particularly those with

phosphotransferase activity like hexokinase. The dye often binds to the active site, preventing

substrate binding.
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Enzyme Inhibition Experimental Workflow

Affinity Chromatography
The triazine group in Reactive Red 4 allows it to be immobilized on a solid support and used

as a ligand in affinity chromatography to purify proteins, particularly those that bind nucleotides

like NAD+ or ATP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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